Cas no 2228364-76-7 (O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine)

• Product Name: O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine
• CAS No: 2228364-76-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6299354
• PubChem ID: 165734165
• Update Time: 2025-06-08

O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine
• O-[1-(trimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine
• EN300-1783832
• 2228364-76-7

• Inchi： 1S/C8H15N3O/c1-5-8(7(3)12-9)6(2)11(4)10-5/h7H,9H2,1-4H3
• InChI Key： KCFGAZDZPOSUOS-UHFFFAOYSA-N
• SMILES： O(C(C)C1C(C)=NN(C)C=1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine

O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine: A Promising Compound in Chemical and Pharmaceutical Research

O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2228364-76-7) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its distinctive pyrazole and hydroxylamine functionalities, has shown promising properties that make it a valuable candidate for further investigation.

The chemical structure of O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine is composed of a pyrazole ring substituted with a trimethyl group at the 1-position and an ethylhydroxylamine moiety. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The presence of the hydroxylamine group further enhances the compound's reactivity and potential for forming stable complexes with various metal ions.

Recent studies have explored the potential of O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine in several areas of research. One notable application is in the field of catalysis, where the compound has been used as a ligand in homogeneous catalytic systems. The unique combination of the pyrazole and hydroxylamine functionalities provides excellent coordination properties, making it an effective ligand for transition metal catalysts. This has led to improved catalytic efficiency in various reactions, such as hydrogenation, oxidation, and coupling reactions.

In the realm of medicinal chemistry, O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine has shown promise as a lead compound for drug development. Its ability to form stable complexes with metal ions has been exploited to develop metal-based drugs with enhanced therapeutic properties. For instance, studies have demonstrated that complexes of this compound with copper ions exhibit potent anticancer activity against various cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, making it a potential candidate for further preclinical and clinical evaluation.

Moreover, the compound's hydroxylamine group has been investigated for its role in nitric oxide (NO) release. Nitric oxide is a key signaling molecule involved in numerous physiological processes, including vasodilation, neurotransmission, and immune response. Research has shown that O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine can release NO under physiological conditions, which could have implications for the treatment of cardiovascular diseases and other conditions where NO signaling is dysregulated.

The synthesis of O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the reaction of 1-trimethylpyrazole with an appropriate ethylhydroxylamine derivative under controlled conditions. The resulting product is then purified using techniques such as column chromatography to obtain the desired compound with high purity.

In addition to its potential applications in catalysis and medicinal chemistry, O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine has also been studied for its use in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable precursor for the synthesis of metalorganic frameworks (MOFs). These MOFs have shown promise in various applications, including gas storage, separation processes, and catalysis.

The safety profile of O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine is another important aspect that has been evaluated in recent studies. Toxicological assessments have indicated that the compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent or material precursor. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, O-1-(trimethyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2228364-76-7) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for further investigation in areas such as catalysis, medicinal chemistry, materials science, and nitric oxide release. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.